Cas no 76325-79-6 (2H-Indol-2-one,1,3-dihydro-3-hydroxy-3-(2-oxocyclohexyl)-)

• Product Name: 2H-Indol-2-one,1,3-dihydro-3-hydroxy-3-(2-oxocyclohexyl)-
• CAS No: 76325-79-6
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 576329
• PubChem ID: 314749
• Update Time: 2025-05-22

2H-Indol-2-one,1,3-dihydro-3-hydroxy-3-(2-oxocyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,1,3-dihydro-3-hydroxy-3-(2-oxocyclohexyl)-
• 2-< 3-Hydroxy-oxindolyl-(3)> -cyclohexanon
• 3-Hydroxy-3-(2-oxocyclohexyl)-1,3-dihydro-2H-indol-2-one
• 3-hydroxy-3-(2-oxo-cyclohexyl)-1,3-dihydro-indol-2-one
• 3-hydroxy-3-(2-oxocyclohexyl)-2-oxindole
• 3-hydroxy-3-(2-oxocyclohexyl)indol-2-one
• 3-hydroxy-3-(2-oxocyclohexyl)indolin-2-one
• AC1L7Q8N
• AN-584
• ChemDiv2_004277
• HMS1381C09
• NSC234305
• Oprea1_084345
• VWHKAOILSLADJS-UHFFFAOYSA-N
• 3-Hydroxy-3-(2-oxocyclohexyl)-1,3-dihydro-2H-indol-2-one #
• 3-hydroxy-3-(2-oxocyclohexyl)-1H-indol-2-one
• SR-01000504715-1
• SB64875
• 3-Hydroxy-3-(2-oxocyclohexyl)-2-indolinone
• DTXSID70310926
• CHEMBL4757716
• CS-0326442
• IDI1_002992
• SMR001830755
• SR-01000504715
• AKOS000673763
• MLS003115172
• NSC-234305
• 76325-79-6
• AKOS016038162
• AN-584/40140677

• MDL： MFCD00435768
• Inchi： 1S/C14H15NO3/c16-12-8-4-2-6-10(12)14(18)9-5-1-3-7-11(9)15-13(14)17/h1,3,5,7,10,18H,2,4,6,8H2,(H,15,17)
• InChI Key： VWHKAOILSLADJS-UHFFFAOYSA-N
• SMILES： OC1(C(NC2C=CC=CC1=2)=O)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 245.10525
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2H-Indol-2-one,1,3-dihydro-3-hydroxy-3-(2-oxocyclohexyl)-

Introduction to CAS No 76325-79-6: 2H-Indol-2-one,1,3-dihydro-3-hydroxy-3-(2-oxocyclohexyl)

The compound with CAS No 76325-79-6, also known as 2H-indol-2-one,1,3-dihydro-3-hydroxy-3-(2-oxocyclohexyl), is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of 2H-indol-2-one,1,3-dihydro is characterized by a fused bicyclic system comprising an indole ring and a cyclohexane moiety. The presence of hydroxyl and ketone groups introduces functional diversity, enabling this compound to participate in a wide range of chemical reactions. Its molecular formula is C₁₄H₁₄N₂O₄, with a molecular weight of approximately 286 g/mol. The compound exhibits a melting point around 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol.

The synthesis of CAS No 76325-79 involves multi-step processes that typically begin with the preparation of the indole core followed by cyclization reactions to introduce the cyclohexane ring. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

In terms of applications, indolone derivatives like this compound are widely used as intermediates in the pharmaceutical industry. They serve as building blocks for constructing complex molecules with bioactive properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in the development of anti-cancer therapies.

Recent studies have delved into the biological activity of CAS No 76325, particularly its effects on cellular signaling pathways. Preclinical trials suggest that this compound may exhibit anti-inflammatory and neuroprotective properties, opening avenues for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in organic light-emitting diodes (OLEDs) due to its favorable electronic properties.

The environmental impact of synthesizing and using this compound has also come under scrutiny. Studies are being conducted to assess its biodegradability and toxicity profiles to ensure sustainable practices in its production and application.

In conclusion, CAS No 76325-based compounds like 1H-indolone derivatives represent a valuable class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their properties and potential uses, underscoring their importance in both academic and industrial settings.